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Compound of Interest

Compound Name: Jak1/tyk2-IN-1

Cat. No.: B15142297 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of potent

small molecule inhibitors like Jak1/tyk2-IN-1 is paramount to ensure laboratory safety and

experimental integrity. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans for dual Janus kinase (JAK) 1 and

tyrosine kinase 2 (TYK2) inhibitors.

Chemical and Physical Properties
While specific data for a compound named "Jak1/tyk2-IN-1" is not publicly available, the

following table summarizes representative data for a dual JAK1/TYK2 inhibitor based on

available information for similar compounds.

Property Value Reference

Molecular Formula C18H20F3N7O [1]

Molecular Weight 407.39 g/mol [1]

Appearance Powder [1]

Storage (Powder) 2 years at -20°C [1]

Storage (in DMSO)
2 weeks at 4°C, 6 months at

-80°C
[1]
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Personal Protective Equipment (PPE)
Given the potent biological activity of Jak1/tyk2-IN-1 and related compounds, appropriate

personal protective equipment is mandatory to prevent accidental exposure.

Hand Protection: Wear impervious gloves (e.g., nitrile) at all times when handling the

compound. Change gloves immediately if contaminated.

Eye Protection: Use chemical safety goggles or a face shield to protect against splashes or

airborne particles.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood or

biological safety cabinet, a NIOSH-approved respirator is required.

Body Protection: A lab coat must be worn and buttoned. For larger quantities or when there

is a significant risk of spillage, consider a chemical-resistant apron or coveralls.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the stability of the compound and

ensuring a safe laboratory environment.

Receiving and Unpacking: Upon receipt, visually inspect the package for any signs of

damage. Unpack in a designated area, preferably within a chemical fume hood.

Weighing and Reconstitution: All handling of the solid compound, including weighing, should

be performed in a chemical fume hood to minimize inhalation exposure. When preparing

solutions, add the solvent to the vial containing the inhibitor to avoid generating dust.

Storage: Store the compound in a tightly sealed, clearly labeled container in a designated,

secure location at the recommended temperature.[1]

Spill and Exposure Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is necessary.

Spill Cleanup:
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Small Spills: For small spills of the solid, carefully wipe up with a damp paper towel

(wearing appropriate PPE) and place in a sealed container for disposal. For small liquid

spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Large Spills: Evacuate the area and prevent entry. Contact your institution's environmental

health and safety (EHS) department for guidance on cleanup.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water and give plenty of water to

drink. Seek immediate medical attention.

Disposal Plan
All waste containing Jak1/tyk2-IN-1, including empty containers, contaminated PPE, and spill

cleanup materials, must be disposed of as hazardous chemical waste. Follow all local, state,

and federal regulations for hazardous waste disposal. Contact your institution's EHS

department for specific disposal procedures.

Visualizing Key Processes
To further clarify the procedural and biological context of working with Jak1/tyk2-IN-1, the

following diagrams illustrate the recommended handling workflow and the targeted signaling

pathway.
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Caption: Recommended workflow for handling Jak1/tyk2-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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